1,1'-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene

• CAS No.: 57793-36-9
• Molecular Formula: C16H16O
• Molecular Weight: 224.30 g/mol
• IUPAC Name: [(2S)-2-methoxy-1-phenylcyclopropyl]benzene
• InChI: InChI=1S/C16H16O/c1-17-15-12-16(15,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3/t15-/m0/s1
• InChI Key: JJACZJKTRQEOSP-HNNXBMFYSA-N
• Isomeric SMILES: CO[C@H]1CC1(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: COC1CC1(C2=CC=CC=C2)C3=CC=CC=C3

Description

1,1’-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene is a chemical compound characterized by its unique structure, which includes a methoxy group attached to a cyclopropane ring that is further connected to two benzene rings

Preparation Methods

The synthesis of 1,1’-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene typically involves several steps:

Synthetic Routes: The preparation often starts with the formation of the cyclopropane ring, which can be achieved through cyclopropanation reactions involving alkenes and diazo compounds. The methoxy group is then introduced via methylation reactions.

Reaction Conditions: These reactions generally require specific catalysts and conditions, such as the use of transition metal catalysts (e.g., rhodium or copper) and controlled temperatures.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated systems and advanced purification techniques, such as chromatography, is common to achieve the desired product quality.

Chemical Reactions Analysis

1,1’-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions, such as hydrogenation, can convert the cyclopropane ring into a more saturated structure.

Substitution: The benzene rings in this compound can undergo electrophilic aromatic substitution reactions, where substituents like nitro groups or halogens are introduced using reagents like nitric acid or halogens in the presence of catalysts.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while substitution reactions can introduce various functional groups onto the benzene rings.

Scientific Research Applications

1,1’-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: This compound can be used in studies involving enzyme interactions and metabolic pathways, providing insights into biological processes.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism by which 1,1’-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene exerts its effects involves interactions with molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, influencing their activity and function.

Pathways Involved: These interactions can affect various biochemical pathways, potentially leading to changes in cellular processes such as signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

1,1’-[(2S)-2-Methoxycyclopropane-1,1-diyl]dibenzene can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds like 1,1’-[(1S,2S)-1,2-Dibromo-1,2-ethanediyl]dibenzene and 1,1’-(propane-1,2-diyl)dibenzene share structural similarities but differ in functional groups and specific properties.